1,2-Bis(3,4,5-trifluorophenyl)-2-hydroxyethanone

• Molecular Formula: C14H6F6O2
• Molecular Weight: 320.19 g/mol
• IUPAC Name: 2-hydroxy-1,2-bis(3,4,5-trifluorophenyl)ethanone
• InChI: InChI=1S/C14H6F6O2/c15-7-1-5(2-8(16)11(7)19)13(21)14(22)6-3-9(17)12(20)10(18)4-6/h1-4,13,21H
• InChI Key: BBOPAMQNZSQMGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)C(C(=O)C2=CC(=C(C(=C2)F)F)F)O

Description

1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone is a chemical compound with the molecular formula C14H4F6O2 It is characterized by the presence of two trifluorophenyl groups and a hydroxyethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone typically involves the reaction of 3,4,5-trifluorobenzaldehyde with a suitable reagent to introduce the hydroxyethanone group. One common method involves the use of a Grignard reagent, such as phenylmagnesium bromide, followed by oxidation to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product is crucial to ensure its quality and suitability for various applications .

Chemical Reactions Analysis

Types of Reactions

1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone undergoes several types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The compound can be reduced to form alcohol derivatives.

Substitution: The trifluorophenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine (Br2) and nitric acid (HNO3).

Major Products Formed

The major products formed from these reactions include ketones, alcohols, and substituted trifluorophenyl derivatives .

Scientific Research Applications

1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and binding affinities.

Medicine: Potential applications in drug development due to its ability to interact with biological targets.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone involves its interaction with molecular targets through hydrogen bonding, hydrophobic interactions, and π-π stacking. These interactions can influence the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trifluoroaniline: Similar trifluorophenyl groups but with an amine functional group.

1,2-Ethanedione, 1,2-bis(3,4,5-trifluorophenyl): Similar structure but lacks the hydroxy group.

Uniqueness

1,2-bis(3,4,5-trifluorophenyl)-2-hydroxyethanone is unique due to the presence of both trifluorophenyl groups and a hydroxyethanone moiety, which imparts distinct chemical and physical properties. This combination makes it a versatile compound for various applications .